Cas no 1342672-15-4 (3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid)

3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid is a heterobifunctional crosslinking agent featuring a maleimide group and a carboxylic acid moiety. The maleimide group selectively reacts with thiols under mild conditions, enabling efficient conjugation to cysteine residues in peptides or proteins. The carboxyl group provides a handle for further derivatization via amide coupling, facilitating the attachment of amines or other functional groups. This compound is particularly useful in bioconjugation, protein labeling, and polymer modification due to its stability and reactivity profile. Its balanced hydrophilicity and structural rigidity contribute to controlled and efficient crosslinking in aqueous and organic media.
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid structure
1342672-15-4 structure
Product Name:3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
CAS No:1342672-15-4
MF:C9H11NO4
MW:197.187942743301
MDL:MFCD20386863
CID:5244147
Update Time:2025-06-06

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-propanoic acid, 2,5-dihydro-β,β-dimethyl-2,5-dioxo-
    • 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
    • MDL： MFCD20386863
    • Inchi： 1S/C9H11NO4/c1-9(2,5-8(13)14)10-6(11)3-4-7(10)12/h3-4H,5H2,1-2H3,(H,13,14)
    • InChI Key： KNQAPHKVUGCZTM-UHFFFAOYSA-N
    • SMILES： N1(C(C)(C)CC(O)=O)C(=O)C=CC1=O

Experimental Properties

  • Density: 1.374±0.06 g/cm3(Predicted)
  • Boiling Point: 370.1±25.0 °C(Predicted)
  • pka: 4.16±0.10(Predicted)

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-260956-1g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
1g
 $821.0 2023-09-14
Enamine
EN300-260956-5g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
5g
 $2154.0 2023-09-14
Enamine
EN300-260956-10g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
10g
 $2708.0 2023-09-14
Enamine
EN300-260956-1.0g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
1.0g
 $821.0 2023-03-01
Enamine
EN300-260956-2.5g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
2.5g
 $1701.0 2023-09-14
Enamine
EN300-260956-5.0g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
5.0g
 $2154.0 2023-03-01
Enamine
EN300-260956-10.0g
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
 1342672-15-4
10.0g
 $2708.0 2023-03-01

3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Related Literature

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